An In-depth Technical Guide to the Synthesis and Characterization of Indium(3+) Perchlorate
An In-depth Technical Guide to the Synthesis and Characterization of Indium(3+) Perchlorate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of indium(3+) perchlorate, a compound of interest in coordination chemistry and materials science. This document details experimental protocols, summarizes key quantitative data, and provides visualizations to elucidate the synthesis process and structural features.
Synthesis of Indium(3+) Perchlorate
Indium(3+) perchlorate is typically synthesized by the reaction of an indium(III) source, such as indium(III) hydroxide or indium(III) oxide, with perchloric acid. The most common product isolated from aqueous solutions is the octahydrate, In(ClO₄)₃·8H₂O.
Synthesis from Indium(III) Hydroxide
The reaction of indium(III) hydroxide with perchloric acid is a straightforward acid-base neutralization that yields indium(3+) perchlorate and water.[1]
Reaction: In(OH)₃ + 3HClO₄ → In(ClO₄)₃ + 3H₂O[1]
Synthesis from Indium(III) Oxide
Alternatively, indium(III) oxide can be dissolved in perchloric acid, often with gentle heating to facilitate the reaction.[2]
Reaction: In₂O₃ + 6HClO₄ → 2In(ClO₄)₃ + 3H₂O
Experimental Protocols
The following are representative experimental protocols for the synthesis of indium(3+) perchlorate octahydrate.
Safety Precaution: Perchloric acid and perchlorate salts are strong oxidizing agents and can be explosive, especially in the presence of organic materials or upon heating. All work should be conducted in a fume hood with appropriate personal protective equipment, including safety glasses, a lab coat, and gloves.
Protocol: Synthesis from Indium(III) Hydroxide
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Preparation of Indium(III) Hydroxide: A solution of an indium(III) salt, such as indium(III) nitrate or indium(III) chloride, is treated with a stoichiometric amount of a base (e.g., sodium hydroxide or ammonium hydroxide) to precipitate white indium(III) hydroxide.[3] The precipitate is then thoroughly washed with deionized water to remove any remaining salts and subsequently filtered.
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Reaction with Perchloric Acid: The freshly prepared and washed indium(III) hydroxide is suspended in a minimal amount of deionized water. A stoichiometric amount of 70% perchloric acid is then added dropwise to the suspension with constant stirring.
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Crystallization: The resulting clear solution is gently heated to concentrate it, and then allowed to cool slowly to room temperature. Colorless crystals of indium(3+) perchlorate octahydrate will form.
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Isolation and Drying: The crystals are isolated by filtration, washed with a small amount of cold ethanol, and then dried in a desiccator over a suitable drying agent.
Protocol: Synthesis from Indium(III) Oxide
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Reaction: A stoichiometric amount of indium(III) oxide is added in small portions to a stirred solution of 70% perchloric acid. The mixture may be gently heated to facilitate the dissolution of the oxide.
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Crystallization: Once all the oxide has dissolved, the solution is filtered to remove any unreacted starting material. The clear filtrate is then concentrated by gentle heating and allowed to cool slowly to induce crystallization.
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Isolation and Drying: The resulting crystals of indium(3+) perchlorate octahydrate are collected by filtration, washed with a small volume of cold ethanol, and dried in a desiccator.
Characterization of Indium(3+) Perchlorate
A comprehensive characterization of indium(3+) perchlorate involves a variety of analytical techniques to determine its physical properties, structure, and purity.
Physical and Chemical Properties
| Property | Value |
| Chemical Formula | In(ClO₄)₃ |
| Molar Mass (Anhydrous) | 413.17 g/mol |
| Appearance | Colorless crystals |
| Solubility | Soluble in water and ethanol |
| Common Hydrate | In(ClO₄)₃·8H₂O |
| Melting Point (Octahydrate) | 80 °C (melts in its own water of crystallization)[1] |
Crystallographic Data
X-ray diffraction studies have identified at least two hydrated crystalline forms of indium(3+) perchlorate.[4]
| Compound | Crystal System | Space Group | a (Å) | α (°) | Z |
| --INVALID-LINK--₃ | Cubic | I-43m | 22.356 | 32 | |
| --INVALID-LINK--₃·3H₂O | Orthorhombic | R-3c | 10.169 | 106.76 | 2 |
Spectroscopic Characterization
Raman spectroscopy of aqueous solutions of indium(3+) perchlorate provides evidence for the stable hexaaquaindium(III) ion, [In(OH₂)₆]³⁺.[5]
| Vibrational Mode | Wavenumber (cm⁻¹) | Assignment |
| ν₁ (a₁g) | 487 | In-O symmetric stretch |
| ν₂ (e₉) | 420 | In-O bend |
| ν₅ (f₂₉) | 306 | O-In-O deformation |
Infrared spectroscopy can be used to identify the characteristic vibrations of the perchlorate anion and the coordinated water molecules. The presence of coordinated perchlorate can be inferred from the splitting of the ν₃ band due to a reduction in symmetry.
| Functional Group | Approximate Wavenumber (cm⁻¹) | Vibrational Mode |
| Coordinated H₂O | 3200-3500 | O-H stretching |
| Coordinated H₂O | ~1620 | H-O-H bending |
| Perchlorate (ClO₄⁻) | ~1100 (often split) | ν₃ (asymmetric stretch) |
| Perchlorate (ClO₄⁻) | ~930 | ν₁ (symmetric stretch) |
| Perchlorate (ClO₄⁻) | ~625 | ν₄ (bend) |
Visualizations
Synthesis Workflow
References
- 1. Indium perchlorate - Wikipedia [en.wikipedia.org]
- 2. researchgate.net [researchgate.net]
- 3. Indium(III) hydroxide - Wikipedia [en.wikipedia.org]
- 4. Crystal structure of indium perchlorates [In(H2O)6](ClO4)3 and [In(H2O)6](ClO4)3·3H2O [inis.iaea.org]
- 5. Indium(iii) hydration in aqueous solutions of perchlorate, nitrate and sulfate. Raman and infrared spectroscopic studies and ab-initio molecular orbital calculations of indium(iii)–water clusters - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
